Cas no 16112-34-8 (1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-)

1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl- structure
16112-34-8 structure
Product Name:1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-
CAS No:16112-34-8
MF:C22H18N2
MW:310.391725063324
CID:209612
PubChem ID:288925
Update Time:2025-04-19

1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-
    • 3-(4-methylphenyl)-1,5-diphenylpyrazole
    • 3-(4-Methylphenyl)-1,5-diphenyl-1H-pyrazole
    • NSC-150294
    • DTXSID60302335
    • 16112-34-8
    • NSC150294
    • Inchi: 1S/C22H18N2/c1-17-12-14-18(15-13-17)21-16-22(19-8-4-2-5-9-19)24(23-21)20-10-6-3-7-11-20/h2-16H,1H3
    • InChI Key: HWNIPAADGXCGJV-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 310.14714
  • Monoisotopic Mass: 310.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 487.3°Cat760mmHg
  • Flash Point: 248.5°C
  • Refractive Index: 1.617
  • PSA: 17.82
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